Cas no 2172190-60-0 (benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate)

• Product Name: benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate
• CAS No: 2172190-60-0
• MF: C₁₆H₂₂ClNO₄S
• MW: 359.868182659149
• CID: 6307853
• PubChem ID: 165508478
• Update Time: 2025-08-05

benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate
• 2172190-60-0
• EN300-1440470
• benzyl N-{4-[(chlorosulfonyl)methyl]cyclohexyl}-N-methylcarbamate

• Inchi： 1S/C16H22ClNO4S/c1-18(16(19)22-11-13-5-3-2-4-6-13)15-9-7-14(8-10-15)12-23(17,20)21/h2-6,14-15H,7-12H2,1H3
• InChI Key： AOKQSWNBKRCRGG-UHFFFAOYSA-N
• SMILES： ClS(CC1CCC(CC1)N(C(=O)OCC1C=CC=CC=1)C)(=O)=O

Computed Properties

• Exact Mass: 359.0958071g/mol
• Monoisotopic Mass: 359.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate

Benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate: Structure, Synthesis, and Biological Applications

Benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate is a novel carbamate derivative characterized by its unique chlorosulfonyl functional group and cyclohexyl ring system. This compound, with the CAS number 2172190-60-0, represents a significant advancement in the development of carbamate-based pharmaceutical agents. The N-methylcarbamate moiety in its structure is critical for modulating biological activity, while the chlorosulfonyl group imparts distinct reactivity and stability properties. Recent studies have highlighted the potential of this compound in drug discovery, enzyme inhibition, and targeted therapy applications.

The cyclohexyl ring in Benzyl N-{4-(chlorosulfonyl)methylcyclo0hexyl}-N-methylcarbamate provides a rigid scaffold that enhances molecular specificity. This structural feature is particularly advantageous in drug design, where conformational flexibility can lead to undesirable side effects. The chlorosulfonyl group, a key component of the molecule, is known for its ability to form sulfonylurea-like interactions with biological targets, thereby improving binding affinity. These properties make Benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate a promising candidate for enzyme inhibition and receptor modulation.

Synthesis of Benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate involves a multi-step process that begins with the functionalization of cyclohexyl derivatives. The chlorosulfonyl group is typically introduced through a sulfonylation reaction, which requires precise control of reaction conditions to ensure optimal yield and purity. Recent advancements in green chemistry have enabled the development of mild and efficient protocols for this synthesis, reducing environmental impact while maintaining high chemical selectivity. The N-methylcarbamate functionality is then incorporated via a carbamate coupling reaction, which is critical for the final drug-like properties of the compound.

Biological applications of Benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate have been explored in several recent studies. One notable area is its potential as an enzyme inhibitor, particularly in the context of metabolic disorders. The chlorosulfonyl group is believed to interact with serine proteases, inhibiting their activity and thereby modulating metabolic pathways. This property has been validated in in vitro experiments, where the compound demonstrated significant enzyme inhibition activity at low concentrations. Such findings suggest its potential as a therapeutic agent for diabetes mellitus or cardiovascular diseases.

Another critical application of Benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate lies in its receptor modulation capabilities. The cyclohexyl ring and N-methylcarbamate group are thought to interact with G-protein-coupled receptors (GPCRs), modulating signaling pathways involved in neurological disorders. Recent in vivo studies have shown that this compound exhibits anticonvulsant properties, potentially offering new therapeutic strategies for epilepsy. These findings are supported by molecular docking studies, which predict favorable interactions between the compound and target receptors.

The synthetic accessibility of Benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate has also been a focus of recent research. Advances in asymmetric synthesis have enabled the preparation of chiral derivatives, which are essential for drug development due to their improved pharmacokinetic profiles. The chlorosulfonyl group is particularly amenable to enantioselective reactions, allowing for the production of enantiomerically pure compounds. This is a significant advantage in pharmaceutical applications, where stereoselectivity can influence drug efficacy and toxicity.

Computational studies have further elucidated the mechanism of action of Benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate. Molecular dynamics simulations suggest that the chlorosulfonyl group forms hydrogen bonds with target proteins, stabilizing the enzyme-inhibitor complex. These interactions are critical for enzyme inhibition and are consistent with experimental data from kinetic assays. Additionally, quantum mechanical calculations have revealed the electronic properties of the chlorosulfonyl group, highlighting its role in electrophilic interactions with biological targets.

Toxicological studies of Benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate are currently underway to assess its safety profile. Preliminary data from in vitro toxicity assays indicate that the compound exhibits low cytotoxicity at therapeutic concentrations. However, further in vivo studies are necessary to evaluate its long-term safety and pharmacokinetic behavior. These studies are critical for ensuring that the compound meets the regulatory requirements for pharmaceutical development.

Benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate also shows promise in antimicrobial applications. The chlorosulfonyl group is known to disrupt cell membrane integrity, a property that has been leveraged in the development of antimicrobial agents. Recent in vitro experiments have demonstrated that this compound exhibits bactericidal activity against several pathogenic bacteria, including Gram-positive and Gram-negative strains. These findings suggest its potential as a new class of antimicrobial agents in the face of antimicrobial resistance.

Future research directions for Benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate include the exploration of its multitarget potential and combination therapies. The compound's ability to interact with multiple biological targets makes it a valuable candidate for combination therapies in complex diseases such as cancer or neurodegenerative disorders. Additionally, structure-based drug design approaches are being employed to optimize its binding affinity and selectivity for specific targets.

In conclusion, Benzyl N-{4-(chlorosulfonyl)methylcyclohexyl}-N-methylcarbamate represents a significant advancement in the field of carbamate-based pharmaceuticals. Its unique chemical structure, combined with its biological activities, positions it as a promising candidate for drug development. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its therapeutic potential in various clinical applications. The continued exploration of this compound is expected to yield valuable insights into the design of novel therapeutic agents with improved efficacy and safety profiles.